Cas no 52457-01-9 (2,5-Cyclohexadiene-1-carboxylic acid, 1-methyl-)

2,5-Cyclohexadiene-1-carboxylic acid, 1-methyl- structure
52457-01-9 structure
Product Name:2,5-Cyclohexadiene-1-carboxylic acid, 1-methyl-
CAS No:52457-01-9
MF:C8H10O2
MW:138.163802623749
CID:359586
PubChem ID:14172319
Update Time:2025-04-19

2,5-Cyclohexadiene-1-carboxylic acid, 1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadiene-1-carboxylic acid, 1-methyl-
    • 1-methylcyclohexa-2,5-diene-1-carboxylic acid
    • SCHEMBL1062689
    • 52457-01-9
    • DTXSID70556908
    • AKOS006381627
    • Inchi: 1S/C8H10O2/c1-8(7(9)10)5-3-2-4-6-8/h3-6H,2H2,1H3,(H,9,10)
    • InChI Key: RSUIVFYNKBBBFC-UHFFFAOYSA-N
    • SMILES: OC(C1(C)C=CCC=C1)=O

Computed Properties

  • Exact Mass: 138.0681
  • Monoisotopic Mass: 138.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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